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Compound of Interest

Compound Name: Octyl Gallate

Cat. No.: B086378 Get Quote

This guide provides a comprehensive comparison of octyl gallate's antifungal performance

against the opportunistic pathogen Aspergillus niger. It is designed for researchers, scientists,

and drug development professionals, offering objective comparisons with alternative antifungal

agents, supported by experimental data and detailed methodologies.

Quantitative Comparison of Antifungal Activity
The antifungal efficacy of a compound is primarily determined by its Minimum Inhibitory

Concentration (MIC) and Minimum Fungicidal Concentration (MFC). The table below

summarizes available data for octyl gallate and other common antifungal agents against

various Aspergillus species. Direct comparative data for octyl gallate against Aspergillus niger

is limited in published literature; therefore, data from closely related species are included for a

broader perspective.

Table 1: Comparative Antifungal Efficacy Against Aspergillus Species
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Antifungal
Agent

Fungal
Species

MIC (µg/mL) MFC (µg/mL) Citation(s)

Octyl Gallate

(OG)

Aspergillus
flavus, A.
parasiticus

Not specified

>215 (Used in
combination
with
Caspofungin)

[1]

Caspofungin

(CAS)

Aspergillus

flavus, A.

parasiticus

Not specified >128 [1]

OG + CAS

(Synergy)

Aspergillus

flavus, A.

parasiticus

FICI ≤ 0.5 FFCI > 2.0 [1]

Voriconazole
Aspergillus

flavus
Not specified 4 [2]

Aspergillus

fumigatus, A.

terreus

Not specified >8 [2]

Amphotericin B
Aspergillus

fumigatus
Not specified 1 [2]

Aspergillus

flavus
Not specified 2 [2]

Aspergillus

terreus
Not specified >16 [2]

| Itraconazole | Aspergillus niger (Resistant Isolate) | >16 | Not specified |[3] |

FICI: Fractional Inhibitory Concentration Index; FFCI: Fractional Fungicidal Concentration

Index. A FICI ≤ 0.5 indicates synergy.
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Reproducible validation of antifungal efficacy requires standardized protocols. The following

methodology for determining MIC and MFC is based on the European Committee on

Antimicrobial Susceptibility Testing (EUCAST) guidelines for molds.[4][5]

Broth Microdilution Method for MIC and MFC
Determination
1. Preparation of Fungal Inoculum:

Aspergillus niger is grown on Potato Dextrose Agar (PDA) at 30°C for 2-5 days to encourage

sporulation.[4][6]

Conidia are harvested by flooding the plate with a sterile saline solution containing 0.05%

Tween 80. The surface is gently scraped to release the spores.

The resulting suspension is passed through sterile gauze to remove mycelial fragments.

A hemocytometer is used to count the conidia. The suspension is diluted in RPMI 1640

medium (supplemented with 2% glucose) to a final concentration of 1 x 10⁵ conidia/mL.[5][7]

2. Assay Procedure:

Two-fold serial dilutions of octyl gallate and other test compounds are prepared in RPMI

medium directly in a 96-well microtiter plate.

Each well is inoculated with an equal volume of the standardized A. niger conidial

suspension.

A positive control well (fungus and medium, no drug) and a negative control well (sterile

medium only) are included on each plate.

The plate is incubated at 35°C for 48 hours.[5]

3. Data Interpretation:

MIC Determination: The MIC is the lowest concentration of the antifungal agent that results

in complete visual inhibition of fungal growth. This can be confirmed by measuring optical
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density at 600 nm.[4][7]

MFC Determination: An aliquot (10-20 µL) from each well showing no visible growth is sub-

cultured onto a fresh, drug-free PDA plate. The plates are incubated at 35°C for 48 hours.

The MFC is the lowest drug concentration that results in no fungal growth on the subculture,

corresponding to a ≥99.9% kill rate.[1]

Visualizations: Workflows and Mechanisms
The following diagrams illustrate the experimental workflow, the proposed mechanism of action

for octyl gallate, and a comparison with other antifungal classes.
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1. Inoculum Preparation

2. Microdilution Assay

3. Endpoint Determination
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Caption: Workflow for antifungal susceptibility testing.
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Proposed Mechanism of Octyl Gallate

Aspergillus niger Cell

Octyl Gallate

Disruption of Lipid Bilayer
(Surfactant-like action)

Inhibition of Plasma
Membrane H+-ATPase Acts as a Pro-oxidant

Loss of Membrane Integrity
and Fluidity

Increased Oxidative Stress
(ROS Accumulation)

Fungicidal Effect

Click to download full resolution via product page

Caption: Proposed dual-action mechanism of octyl gallate.
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Primary Targets of Antifungal Classes

Antifungal Agent / Class Fungal Cell Target

Echinocandins
(e.g., Caspofungin)

Cell Wall
(β-1,3-glucan synthesis)

Inhibits

Azoles
(e.g., Voriconazole) Cell Membrane

(Ergosterol Synthesis)
Inhibits

Polyenes
(e.g., Amphotericin B) Cell Membrane

(Direct Disruption / Integrity)

Binds Ergosterol,
forms pores

Octyl Gallate
Disrupts Lipid Bilayer

Click to download full resolution via product page

Caption: Comparative overview of antifungal drug targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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gallate-against-aspergillus-niger]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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